Cas no 2413870-82-1 (tert-butyl N-(3-ethoxypropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(3-ethoxypropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 2413870-82-1
• MF: C₁₂H₂₁N₃O₃S₂
• MW: 319.443440198898
• CID: 5675872
• PubChem ID: 165845076
• Update Time: 2025-05-19

tert-butyl N-(3-ethoxypropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26666336
• tert-butyl N-(3-ethoxypropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• 2413870-82-1

• Inchi： 1S/C12H21N3O3S2/c1-5-17-8-6-7-15(9-13-14-10(19)20-9)11(16)18-12(2,3)4/h5-8H2,1-4H3,(H,14,19)
• InChI Key： FZIQHIKPNHZGKA-UHFFFAOYSA-N
• SMILES： S1C(NN=C1N(C(=O)OC(C)(C)C)CCCOCC)=S

Computed Properties

• Exact Mass: 319.10243389g/mol
• Monoisotopic Mass: 319.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 121Ų

Additional information on tert-butyl N-(3-ethoxypropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

tert-butyl N-(3-ethoxypropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate: A Comprehensive Overview

tert-butyl N-(3-ethoxypropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate, also known by its CAS registry number 2413870-82-1, is a complex organic compound with a diverse range of applications in various fields of chemistry and materials science. This compound has garnered significant attention in recent years due to its unique structural properties and potential uses in advanced chemical systems.

The molecular structure of tert-butyl N-(3-ethoxypropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate is characterized by a combination of functional groups that contribute to its reactivity and stability. The presence of the thiadiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, imparts distinctive electronic properties to the molecule. This makes it an attractive candidate for applications in areas such as agricultural chemistry, where it can serve as a precursor for herbicides or fungicides.

Recent studies have highlighted the potential of this compound in the development of novel materials with tailored properties. For instance, researchers have explored its role in the synthesis of advanced polymers and composites. The ability of tert-butyl N-(3-ethoxypropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate to undergo various chemical transformations has been leveraged to create materials with enhanced mechanical strength and thermal stability.

In the field of biomedical research, this compound has shown promise as a building block for drug delivery systems. Its unique functional groups allow for controlled release mechanisms and targeted drug delivery, which are critical in modern pharmaceutical applications. Additionally, its compatibility with biological systems makes it a valuable asset in the development of biocompatible materials.

The synthesis of tert-butyl N-(3-ethoxypropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate involves a series of well-defined chemical reactions that ensure high purity and consistency. Recent advancements in catalytic methods have further optimized the synthesis process, making it more efficient and environmentally friendly.

In conclusion, tert-butyl N-(3-ethoxypropyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yli carbamate) is a versatile compound with a wide array of applications across multiple disciplines. Its unique chemical properties and adaptability make it an invaluable tool in contemporary research and development efforts.